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‘ Compound of Interest

Compound Name: phenanthren-9-ylmethanol
CAS No.: 4707-72-6
Cat. No.: B032374

Phenanthrene is a polycyclic aromatic hydrocarbon (PAH) composed of three fused benzene rings, forming the core of various natural products and
alcohol functional group.[3] Understanding its synthesis and verifying its structure with high fidelity are critical first steps in any research and developr

Below is the chemical structure of phenanthren-9-ylmethanol, a foundational reference for the subsequent sections.

Caption: Molecular Structure of Phenanthren-9-ylmethanol.

Table 1: Physicochemical Properties of Phenanthren-9-ylmethanol

Property Value
IUPAC Name phenantt
Molecular Formula CisH120
Molecular Weight 208.25¢g
CAS Number 4707-72-
Appearance Solid (tyr
Topological Polar Surface Area 20.2 A2

Synthetic Pathways to Phenanthren-9-ylmethanol

Two robust and commonly employed methods for the synthesis of phenanthren-9-ylmethanol are the reduction of its corresponding aldehyde and tt

Method 1: Reduction of 9-Phenanthrenecarboxaldehyde

This is arguably the most direct and high-yielding approach. The causality is straightforward: a selective reducing agent is used to convert the carbon
like methanol and ethanol).

Mechanism Insight: The reaction proceeds via the nucleophilic addition of a hydride ion (H~) from the borohydride complex to the electrophilic carbon

9-Phenanthrenecarboxaldehyde
in Methanol/THF
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Caption: Workflow for Synthesis via Aldehyde Reduction.

Experimental Protocol: Reduction

« Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 9-phenanthrenecarboxaldehyde (1.0 equiv.) in a suitable solvent sy
« Cooling: Place the flask in an ice-water bath and cool the solution to 0°C with stirring. This is crucial to control the initial exotherm of the reduction.
+ Reagent Addition: Slowly add sodium borohydride (NaBHa4, 1.5 equiv.) to the cooled solution in small portions over 15-20 minutes. Vigorous gas ev
« Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. Monitc
» Work-up: Carefully quench the reaction by slowly adding deionized water to decompose any excess NaBHa. Acidify the mixture to a pH of ~5-6 witl
« Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the reaction mixture).

« Purification Prep: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2S0Oa), filter, and concentrate the solvent unc

Method 2: Grighard Reaction with 9-Bromophenanthrene

This classic organometallic approach builds the molecule by forming a new carbon-carbon bond. It involves two main stages: the formation of the Grir
Trustworthiness through Control: The success of this reaction is critically dependent on maintaining strictly anhydrous (water-free) conditions.[8] Any |
Mechanism Insight:

« Formation: Magnesium metal undergoes an oxidative insertion into the carbon-bromine bond of 9-bromophenanthrene to form the organomagnesit
+ Reaction: The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbon of formaldehyde. This forms a new C-C bond and create

« Protonation: An acidic work-up (e.g., with agueous ammonium chloride or dilute HCI) protonates the alkoxide to yield the final alcohol product, phe!
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Caption: Workflow for Synthesis via Grignard Reaction.
Experimental Protocol: Grignard Reaction

* Apparatus Setup: Assemble an oven-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Maintain ¢

Grignard Formation: Place magnesium turnings (1.2 equiv.) in the flask. Add a small portion of a solution of 9-bromophenanthrene (1.0 equiv.) in ar

Initiation: The reaction may require initiation. Add a small crystal of iodine or gently heat the mixture.[10] Successful initiation is marked by the disa

Addition: Once initiated, add the remaining 9-bromophenanthrene solution dropwise at a rate that maintains a gentle reflux.
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« Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until most of the magnesium has
« Reaction with Formaldehyde: Cool the freshly prepared Grignard reagent to 0°C in an ice bath. Add a source of formaldehyde, such as paraformalc
« Work-up: After stirring for 1-2 hours at room temperature, slowly and carefully pour the reaction mixture over a mixture of ice and a saturated aquet
« Extraction and Purification Prep: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous
Purification of Phenanthren-9-ylmethanol
The crude product from either synthesis will contain unreacted starting materials, byproducts (such as biphenyl in the Grignard reaction), and solvent
« Column Chromatography: This is the most effective method for achieving high purity.

o Stationary Phase: Silica gel (200-300 mesh).

o Mobile Phase (Eluent): A gradient of ethyl acetate in hexane (e.qg., starting from 5% and gradually increasing to 20-30% ethyl acetate) is typically
* Recrystallization: If the crude product is relatively clean, recrystallization can be a simpler alternative.

o Procedure: Dissolve the crude solid in a minimum amount of a hot solvent (e.g., methanol, ethanol, or a toluene/hexane mixture). Allow the solut

Comprehensive Characterization

Once purified, the identity and purity of the synthesized phenanthren-9-ylmethanol must be unequivocally confirmed using a suite of analytical tech

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful tool for unambiguous structure elucidation in organic chemistry.
* 1H NMR (Proton NMR): Provides information on the number, connectivity, and chemical environment of hydrogen atoms.
o Aromatic Protons (Ar-H): A complex series of multiplets is expected in the range of 6 7.5-9.0 ppm, characteristic of the phenanthrene ring systen
o Methylene Protons (-CH2-): A singlet or a closely coupled multiplet is expected around & 5.0 ppm. The proximity to the aromatic ring causes a do
o Hydroxyl Proton (-OH): A broad singlet that can appear over a wide range (typically  1.5-4.0 ppm), depending on concentration and solvent. Its
¢ 13C NMR (Carbon NMR): Provides information on the carbon skeleton of the molecule.
o Aromatic Carbons: Multiple signals are expected in the & 120-140 ppm region.
o Methylene Carbon (-CH2-): A single peak is expected around & 65 ppm.

Table 2: Predicted NMR Spectral Data for Phenanthren-9-ylmethanol (in CDCls)

Type Signal
1H NMR Ar-H
1H NMR -CH2-
1H NMR -OH
13C NMR Ar-C
13C NMR -CHaz-

Infrared (IR) Spectroscopy IR spectroscopy is used to identify the functional groups present in a molecule.
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Table 3: Key Infrared (IR) Vibrational Modes for Phenanthren-9-ylmethanol

Vibrational Mode Typical
O-H Stretch 3200 - 3¢
Aromatic C-H Stretch 3000 - 3:
Aliphatic C-H Stretch 2850 - 3(
Aromatic C=C Stretch 1400 - 1t
C-O Stretch 1000 - 1:

Mass Spectrometry (MS) MS provides the molecular weight of the compound and information about its fragmentation pattern, further confirming its st

Molecular lon Peak (M*): For phenanthren-9-ylmethanol (C1sH120), the molecular ion peak will be observed at a mass-to-charge ratio (m/z) corr

Fragmentation: A common and prominent fragment would be the loss of the hydroxymethyl group (-CH20H) or water (Hz20), leading to significant p

Physical and Chromatographic Analysis

Melting Point: A pure crystalline solid will exhibit a sharp and reproducible melting point. A broad melting range typically indicates the presence of ir

Thin-Layer Chromatography (TLC): An indispensable technique for monitoring reaction progress and assessing the purity of the final product. A sin

Conclusion

The synthesis of phenanthren-9-ylmethanol can be reliably achieved through either the reduction of 9-phenanthrenecarboxaldehyde or a Grignard |

characterization using NMR, IR, and MS, is mandatory to validate the structure and ensure the purity of the final product. The protocols and analytica

References

Organic Syntheses. (n.d.). Phenanthrene-9-aldehyde.

quimicaorganica.org. (n.d.). Phenanthrene synthesis. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 73848, 9-Anthracenemethanol. Retrieved from [Link]
National Institute of Standards and Technology. (n.d.). 9-Phenanthrenamine. In NIST Chemistry WebBook. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10229, 9-Phenanthrol. Retrieved from [Link]

Organic Syntheses. (2003). PREPARATION OF 9,10-DIMETHOXYPHENANTHRENE AND 3,6-DIACETYL-9,10-DIMETHOXYPHENANTHRENE.

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 78437, Phenanthrene-9-carbaldehyde. Retrieved fro

Distante, F., et al. (2020). A Practical Synthesis of (3-(phenanthren-9-yl)-4,5-dihydroisoxazol-5-yl)methyl (tert-butoxycarbonyl)

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 219950, 9-Phenanthrenemethanol. Retrieved from [L
ResearchGate. (2021). A Practical Synthesis of (3-(phenanthren-9-yl)-4,5-dihydroisoxazol-5-yl)ymethyl (tert-butoxycarbonyl)-L-alaninate. Retrieved
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 607779, S-Octahydro-9-phenanthrene methanol. Re
Engineered Science Publisher. (2021). Synthesis of 9, 10-dihydrophenanthrene, Phenanthrene, Mono- and Dialkyl Phenanthrene and Octa-hydro |
Wikipedia. (n.d.). 9-Anthracenemethanol. Retrieved from [Link]

Gyan Sanchay. (n.d.). PHENANTHRENE Method of Preparations. Retrieved from [Link]

University of California, Riverside. (n.d.). Grignard Reaction: Synthesis of Triphenylmethanol. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b032374/docs?utm_src=pdf-body#introduction-the-significance-of-phenanthren-9-ylmethanol
https://www.benchchem.com/product/b032374/docs?utm_src=pdf-body#introduction-the-significance-of-phenanthren-9-ylmethanol
https://www.benchchem.com/product/b032374/docs?utm_src=pdf-body#introduction-the-significance-of-phenanthren-9-ylmethanol
https://www.quimicaorganica.org/en/phenanthrene/808-phenanthrene-synthesis.html
https://pubchem.ncbi.nlm.nih.gov/compound/9-Anthracenemethanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C947739&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/9-Phenanthrol
https://pubchem.ncbi.nlm.nih.gov/compound/9-Phenanthrenemethanol
https://en.wikipedia.org/wiki/9-Anthracenemethanol
https://www.gyansanchay.com/organic-chemistry/phenanthrene-method-of-preparations
https://classes.ucr.edu/chem/008B/TERP/Text/11.Grignard.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

* NASA Ames Research Center. (1998). Phenanthrene Spectra. Retrieved from [Link]

« Concordia College. (n.d.). Chem 355 Jasperse Grignard Synthesis of Triphenylmethanol. Retrieved from [Link]

« Rem, E. (2017). Experiment 9: Grignard Reagents. Preparation of triphenylmethanol. Medium. Retrieved from [Link]

* Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

» National Institute of Standards and Technology. (n.d.). Phenanthrene, 9-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

o AOBChem. (n.d.). phenanthren-9-ylmethanol. Retrieved from [Link]

« U.S. Environmental Protection Agency. (n.d.). Synthesis and Purification of Carcinogenic Polynuclear Aromatic Hydrocarbon Standards. Retrieved

ZyActionD=ZyDocument&Client=EPA&INdex=1976%20Thru%201980&Docs=&Query=&Time=&EndTime=&SearchMethod=1&TocRestrict=n&Toc=
&MaximumbDocuments=1&FuzzyDegree=0&ImageQuality=r75g8/r7598/x150y150g16/i425&Display=p%7Cf&DefSeekPage=x&SearchBack=ZyActi

* ResearchGate. (2016). The IR absorption spectrum of phenanthrene as predicted by G09-h.... Retrieved from [Link]

» National Institute of Standards and Technology. (n.d.). Phenanthrene. In NIST Chemistry WebBook. Retrieved from [Link]

* ResearchGate. (n.d.). A Simple Synthesis of Phenanthrene. Retrieved from [Link]

« ResearchGate. (n.d.). 1 H NMR spectra of the degradation product (on top) and 9-anthracenemethanol (bottom). Retrieved from [Link]

« National Center for Biotechnology Information. (2018). Isomers of Protonated Phenanthrene (1-, 3-, 4-, and 9-H+C14H10). Retrieved from [Link]

* Royal Society of Chemistry. (2021). Supporting Information. Retrieved from [Link]

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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